Cas no 1092299-69-8 (Methyl 3-(2-methoxyethoxy)propanoate)

• Product Name: Methyl 3-(2-methoxyethoxy)propanoate
• CAS No: 1092299-69-8
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 5524542
• Update Time: 2025-06-08

Methyl 3-(2-methoxyethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-methoxyethoxy)propanoate
• Propanoic acid, 3-(2-methoxyethoxy)-, methyl ester

• Inchi： 1S/C7H14O4/c1-9-5-6-11-4-3-7(8)10-2/h3-6H2,1-2H3
• InChI Key： CEKAFUJBBWGQRZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCOCCOC

Additional information on Methyl 3-(2-methoxyethoxy)propanoate

Recent Advances in the Application of Methyl 3-(2-methoxyethoxy)propanoate (CAS: 1092299-69-8) in Chemical Biology and Pharmaceutical Research

Methyl 3-(2-methoxyethoxy)propanoate (CAS: 1092299-69-8) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its unique ether and ester functional groups, has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in drug discovery, particularly in the development of prodrugs and polymer-based drug delivery systems.

One of the most notable applications of Methyl 3-(2-methoxyethoxy)propanoate is its use as a building block in the synthesis of polyethylene glycol (PEG) derivatives. PEGylation, a well-established technique in pharmaceutical sciences, involves the attachment of PEG chains to therapeutic molecules to improve their pharmacokinetic properties. Researchers have demonstrated that Methyl 3-(2-methoxyethoxy)propanoate can serve as a precursor for PEG-like spacers, which are crucial for enhancing the solubility and stability of drug candidates. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a novel PEGylated anticancer agent, resulting in improved tumor targeting and reduced systemic toxicity.

In addition to its role in drug delivery, Methyl 3-(2-methoxyethoxy)propanoate has shown promise in the field of chemical biology. Its structure allows for facile modification, making it an attractive scaffold for the development of chemical probes. Recent work published in ACS Chemical Biology described the use of this compound as a starting material for the synthesis of activity-based probes targeting specific enzymes involved in inflammatory pathways. The study revealed that derivatives of Methyl 3-(2-methoxyethoxy)propanoate could selectively label and inhibit these enzymes, providing valuable tools for understanding disease mechanisms.

The compound's potential in green chemistry has also been explored. A 2024 study in Green Chemistry demonstrated that Methyl 3-(2-methoxyethoxy)propanoate could be synthesized using biocatalytic methods, offering a more sustainable alternative to traditional chemical synthesis. This approach not only reduced the environmental impact but also improved the yield and purity of the final product, making it more suitable for pharmaceutical applications.

Despite these advancements, challenges remain in the widespread adoption of Methyl 3-(2-methoxyethoxy)propanoate. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed. However, ongoing research efforts, particularly those focusing on optimizing synthetic routes and expanding its applications, are expected to overcome these hurdles. The compound's unique properties and versatility position it as a valuable asset in the continued advancement of chemical biology and pharmaceutical research.